![molecular formula C17H15NO4 B4399865 3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide](/img/structure/B4399865.png)
3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide
Overview
Description
3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide, also known as ABD, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. ABD is an allyl ether derivative of benzodioxole and benzamide, and it has been found to have significant biological activity.
Mechanism of Action
The mechanism of action of 3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, angiogenesis, and apoptosis. This compound has been found to inhibit the expression of various genes that are involved in these pathways, including VEGF, Bcl-2, and MMP-2.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have neuroprotective effects by inhibiting the aggregation of amyloid-beta and alpha-synuclein proteins. This compound has also been found to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. It has also been extensively studied for its potential use in various scientific research applications, which makes it a well-established compound for use in lab experiments.
One of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments. Another limitation is that this compound has not been extensively studied for its potential side effects, which could limit its use in clinical trials.
Future Directions
There are several future directions for research on 3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide. One area of research is to further elucidate its mechanism of action, which could lead to the development of more effective treatments for cancer and neurodegenerative diseases. Another area of research is to optimize its use in lab experiments by identifying its optimal dosage and administration route. Finally, future research could focus on the development of new derivatives of this compound with improved efficacy and reduced side effects.
Scientific Research Applications
3-(allyloxy)-N-1,3-benzodioxol-5-ylbenzamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research is in the field of cancer treatment. This compound has been found to have significant anticancer activity against a wide range of cancer cell lines. It has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
In addition to cancer treatment, this compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been found to have neuroprotective effects by inhibiting the aggregation of amyloid-beta and alpha-synuclein proteins, which are associated with the development of these diseases.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-prop-2-enoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c1-2-8-20-14-5-3-4-12(9-14)17(19)18-13-6-7-15-16(10-13)22-11-21-15/h2-7,9-10H,1,8,11H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBHQFMZQKOTWFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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